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Compound of Interest

Compound Name: Methyl 6-amino-3-bromopicolinate

Cat. No.: B070948 Get Quote

An In-depth Technical Guide on Methyl 6-amino-
3-bromopicolinate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 6-amino-3-bromopicolinate is a substituted pyridine derivative with the CAS Number

178876-83-0.[1][2][3] It serves as a valuable building block and intermediate in organic

synthesis, particularly in the development of novel pharmaceutical compounds and

agrochemicals. Its structure, featuring an amino group, a bromine atom, and a methyl ester on

the picolinate scaffold, provides multiple reaction sites for further chemical modifications. This

guide provides a comprehensive overview of its known physical and chemical properties, along

with detailed experimental protocols for its synthesis and purification.

Physical and Chemical Properties
The physical and chemical properties of Methyl 6-amino-3-bromopicolinate are summarized

below. These properties are essential for its handling, storage, and application in synthetic

chemistry.
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Property Value Reference(s)

CAS Number 178876-83-0 [1][2][3]

Molecular Formula C₇H₇BrN₂O₂ [2][3]

Molecular Weight 231.05 g/mol [2][3]

Appearance
White to light yellow

powder/crystal

Melting Point 94.0 - 98.0 °C

Purity >98.0% (GC), ≥96% [2]

Storage Conditions
4°C, protect from light, stored

under nitrogen
[2]

IUPAC Name
methyl 6-amino-3-bromo-2-

pyridinecarboxylate
[4]

Synonyms

Methyl 6-amino-3-

bromopyridine-2-carboxylate,

6-Amino-3-bromopicolinic Acid

Methyl Ester

[2]

Computational Data
Computationally derived properties provide insights into the molecule's behavior in various

chemical and biological systems.
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Property Value Reference(s)

Topological Polar Surface Area

(TPSA)
65.21 Å² [2]

logP (Octanol-Water Partition

Coefficient)
1.2129 [2]

Hydrogen Bond Acceptors 4 [2]

Hydrogen Bond Donors 1 [2]

Rotatable Bonds 1 [2]

Spectral Data
Spectroscopic data is crucial for the structural confirmation and purity assessment of the

compound.

Spectrum Type Data Reference(s)

Mass Spectrum (ESI) m/e: 231.0 [M+H]⁺ [1]

¹H NMR (400 MHz, CDCl₃)

δ (ppm) = 7.76 (d, J = 7.88Hz,

1H), 7.34 (d, J = 7.92Hz, 1H),

5.23 (s, 2H), 3.94 (s, 3H)

[1]

Experimental Protocols
The following sections detail the methodologies for the synthesis and purification of Methyl 6-
amino-3-bromopicolinate.

Synthesis of Methyl 6-amino-3-bromopicolinate
The synthesis involves the bromination of Methyl 6-aminopicolinate.[1]

Materials:

Methyl 6-aminopyridine-2-carboxylate
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Bromine

Chloroform

Procedure:

Dissolve Methyl 6-aminopyridine-2-carboxylate (10 g, 66.0 mmol) in chloroform (450 mL).[1]

Slowly add a solution of bromine (3.4 mL, 66.0 mmol) in chloroform (100 mL) to the reaction

mixture at room temperature.[1]

Stir the reaction mixture for 40 hours at room temperature.[1]

Upon completion, proceed with the workup and purification steps.

Workup and Purification
Materials:

Chloroform

Saturated sodium thiosulfate solution

Water

Anhydrous sodium sulfate

Silica gel

Ethyl acetate

Hexane

Procedure:

Dilute the reaction mixture with chloroform.[1]

Wash the mixture sequentially with a saturated sodium thiosulfate solution and then with

water.[1]
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Separate the organic phase and dry it over anhydrous sodium sulfate.[1]

Concentrate the organic phase under reduced pressure to remove the solvent.[1]

Purify the resulting residue by silica gel column chromatography, using an ethyl

acetate/hexane mixture as the eluent to afford Methyl 6-amino-3-bromopicolinate as a

yellow solid.[1]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of Methyl 6-
amino-3-bromopicolinate.

Methyl 6-aminopyridine-2-carboxylate
in Chloroform

Stir at RT
for 40h

Bromine in
Chloroform

Workup:
1. Dilute with Chloroform
2. Wash (Na₂S₂O₃, H₂O)

3. Dry (Na₂SO₄)
4. Concentrate

Reaction Mixture Silica Gel Chromatography
(Ethyl Acetate/Hexane)

Crude Residue Methyl 6-amino-3-bromopicolinate
(Yellow Solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Methyl 6-amino-3-bromopicolinate.

Safety Information
For detailed safety information, including hazard statements and precautionary measures, it is

recommended to consult the Safety Data Sheet (SDS) from the supplier. The compound is

intended for research use only and not for diagnostic or therapeutic use.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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